Hexanoic anhydride
Overview
Description
Hexanoic anhydride, also known as Caproic anhydride, is a chemical compound with the linear formula [CH3(CH2)4CO]2O . It has a molecular weight of 214.30 . It is used in the green synthesis of esters of acyclovir (acyclovir prodrugs), preparation of hexanoyl-modified chitosan nanoparticles, and preparation of chitosan-based polymeric surfactants via N-acylation of chitosans .
Synthesis Analysis
Hexanoic anhydride can be synthesized through a coupling reaction between chitosan and hexanoic anhydride . It is also used as a reactant in the total synthesis of acremomannolipin A via steroselective β-mannosylation of 4,6,-O-benzylidene-protected mannosyl sulfoxide with a D-mannitol derivative .
Molecular Structure Analysis
The Hexanoic anhydride molecule contains a total of 36 bonds. There are 14 non-H bonds, 2 multiple bonds, 10 rotatable bonds, 2 double bonds, 2 ester (aliphatic), and 1 anhydride .
Chemical Reactions Analysis
Acid anhydrides like Hexanoic anhydride react with water to form carboxylic acids . They also react with alcohols to form esters and with amines to form amides .
Physical And Chemical Properties Analysis
Hexanoic anhydride is a clear, colorless to light yellow liquid . It has a boiling point of 246-248 °C, a density of 0.928 g/mL at 20 °C, and a refractive index n20/D of 1.428 . It is also characterized by a vapor pressure of 2.9Pa at 25℃ .
Scientific Research Applications
Synthesis of Acremomannolipin A
Hexanoic anhydride is used as a reactant in the synthesis of acremomannolipin A . Acremomannolipin A is a compound that has been isolated from various species of fungi and has potential biological activities.
Green Synthesis of Acyclovir Esters (Acyclovir Prodrugs)
Hexanoic anhydride is used in the green synthesis of esters of acyclovir . These esters are known as acyclovir prodrugs and are used to improve the bioavailability of acyclovir, a medication used to treat viral infections.
Preparation of Hexanoyl-Modified Chitosan Nanoparticles
Hexanoic anhydride is used in the preparation of hexanoyl-modified chitosan nanoparticles . These nanoparticles can be used in various fields such as drug delivery, tissue engineering, and wastewater treatment.
Preparation of Chitosan-Based Polymeric Surfactants
Hexanoic anhydride is used in the preparation of chitosan-based polymeric surfactants via N-acylation of chitosans . These surfactants have potential applications in the pharmaceutical and cosmetic industries.
Chemical Industry
Hexanoic anhydride is used in the chemical industry for various purposes due to its reactivity and versatility . It can act as a reactant in various chemical reactions, contributing to the synthesis of a wide range of compounds.
Research and Development
Hexanoic anhydride is used in research and development laboratories due to its reactivity . It can be used to study reaction mechanisms, synthesize new compounds, and develop new synthetic methodologies.
Safety And Hazards
Hexanoic anhydride is classified as a skin corrosive and causes serious eye damage . It may cause respiratory irritation and an allergic skin reaction . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to avoid contact with skin and eyes . Protective equipment should be worn when handling this chemical .
properties
IUPAC Name |
hexanoyl hexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O3/c1-3-5-7-9-11(13)15-12(14)10-8-6-4-2/h3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKHMTIRCAFTBDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)OC(=O)CCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20870929 |
Source
|
| Record name | Hexanoic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20870929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear slightly yellow liquid; [Acros Organics MSDS] |
Source
|
| Record name | Hexanoic acid, anhydride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14636 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Hexanoic anhydride | |
CAS RN |
2051-49-2 |
Source
|
| Record name | Hexanoic anhydride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2051-49-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hexanoic anhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002051492 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexanoic acid, 1,1'-anhydride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hexanoic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20870929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexanoic anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.475 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HEXANOIC ANHYDRIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GG70Y8LTBY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate](/img/structure/B150722.png)
